Cas no 116218-71-4 (5-Pyrimidinecarboxylic acid, 2-(butylthio)-1,4-dihydro-4-oxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(butylthio)-1,4-dihydro-4-oxo-, ethyl ester
• CAS No: 116218-71-4
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 1205604
• Update Time: 2024-08-02

5-Pyrimidinecarboxylic acid, 2-(butylthio)-1,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(butylthio)-1,4-dihydro-4-oxo-, ethyl ester
• 5-Pyrimidinecarboxylic acid, 2-(butylthio)-1,6-dihydro-6-oxo-, ethyl ester

• Inchi： 1S/C11H16N2O3S/c1-3-5-6-17-11-12-7-8(9(14)13-11)10(15)16-4-2/h7H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： LOSJLTLIFZLGQC-UHFFFAOYSA-N
• SMILES： C1(SCCCC)NC(=O)C(C(OCC)=O)=CN=1

Computed Properties

• Exact Mass: 256.08828

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 99-100 °C
• PSA: 67.76
• pka: 6.46±0.50(Predicted)